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Compound of Interest

Compound Name: Ketotifen impurity 3-d4

Cat. No.: B12403333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Ketotifen impurity
3-d4, a deuterated stable isotope-labeled derivative of a known Ketotifen impurity. This

information is critical for researchers engaged in pharmacokinetic studies, metabolic profiling,

and quantitative analysis using mass spectrometry-based methods where isotopically labeled

internal standards are essential for achieving high accuracy and precision.

Understanding Ketotifen and its Impurities
Ketotifen is a second-generation non-competitive H1-antihistamine and mast cell stabilizer.[1]

Its chemical formula is C₁₉H₁₉NOS, and it has a molecular weight of approximately 309.43

g/mol .[1][2] During the synthesis and storage of pharmaceutical compounds like Ketotifen,

various related substances or impurities can form. One such impurity is designated as Ketotifen

Impurity 3.

Ketotifen Impurity 3
Ketotifen Impurity 3 is characterized by the chemical formula C₁₉H₂₁NOS and has a molecular

weight of approximately 311.44 g/mol .[3][4] The structural difference from the parent Ketotifen

molecule involves the reduction of a ketone group to a hydroxyl group.
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"Ketotifen impurity 3-d4" is the deuterated form of Ketotifen Impurity 3, where four hydrogen

atoms (H) are replaced by four deuterium atoms (D). This isotopic labeling is a crucial tool in

analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) assays,

to serve as an internal standard. The "-d4" designation indicates the presence of four

deuterium atoms.

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

To calculate the molecular weight of Ketotifen impurity 3-d4, we start with the molecular

formula of Ketotifen Impurity 3 (C₁₉H₂₁NOS) and substitute four hydrogen atoms with four

deuterium atoms.

The resulting molecular formula for Ketotifen impurity 3-d4 is C₁₉H₁₇D₄NOS.

The calculation is as follows:

Carbon (C): 19 atoms × 12.011 amu/atom = 228.209 amu

Hydrogen (H): 17 atoms × 1.008 amu/atom = 17.136 amu

Deuterium (D): 4 atoms × 2.014 amu/atom = 8.056 amu[5][6]

Nitrogen (N): 1 atom × 14.007 amu/atom = 14.007 amu

Oxygen (O): 1 atom × 15.999 amu/atom = 15.999 amu

Sulfur (S): 1 atom × 32.06 amu/atom = 32.06 amu

Total Molecular Weight of Ketotifen impurity 3-d4: 228.209 + 17.136 + 8.056 + 14.007 +

15.999 + 32.06 = 315.467 g/mol

Data Presentation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12403333?utm_src=pdf-body
https://www.benchchem.com/product/b12403333?utm_src=pdf-body
https://www.benchchem.com/product/b12403333?utm_src=pdf-body
https://en.wikipedia.org/wiki/Deuterium
https://pubchem.ncbi.nlm.nih.gov/compound/5460635
https://www.benchchem.com/product/b12403333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Chemical Formula Molecular Weight ( g/mol )

Ketotifen C₁₉H₁₉NOS 309.43[1][2]

Ketotifen Impurity 3 C₁₉H₂₁NOS 311.44[3][4]

Ketotifen Impurity 3-d4 C₁₉H₁₇D₄NOS ~315.47

Experimental Protocols
The determination of the exact mass and confirmation of the structure of Ketotifen impurity 3-
d4 would typically involve the following experimental methodologies:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), such as Time-of-

Flight (TOF) or Orbitrap MS, would be used to determine the accurate mass of the molecule,

confirming its elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would be

employed to elucidate the chemical structure of the impurity. The absence of signals in the

¹H NMR spectrum at specific chemical shifts, coupled with the presence of corresponding

signals in a ²H (Deuterium) NMR spectrum, would confirm the positions of the deuterium

labels.

Liquid Chromatography (LC): LC methods, often coupled with MS, would be used to

separate the impurity from Ketotifen and other related substances, allowing for its isolation

and individual characterization.

Visualization of Compound Relationships
The following diagram illustrates the relationship between Ketotifen, its impurity, and the

deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.medkoo.com/products/44908
https://precision.fda.gov/ginas/app/ui/substances/f23dd545-7322-41c5-8eb3-4ccb59e7904c
https://www.simsonpharma.com/product/ketotifen-impurity-3
https://www.simsonpharma.com/products/ketotifen-fumarate
https://www.benchchem.com/product/b12403333?utm_src=pdf-body
https://www.benchchem.com/product/b12403333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Relationship between Ketotifen and its Impurity Derivatives
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Isotopic Labeling
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Caption: Relationship between Ketotifen and its impurity derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Ketotifen
Impurity 3-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403333#molecular-weight-of-ketotifen-impurity-3-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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